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Compound of Interest

Compound Name: Boc-Phe(4-Br)-OH

Cat. No.: B613734

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-4-bromo-L-phenylalanine is a synthetically modified amino acid that serves as a crucial
building block in the fields of medicinal chemistry and peptide research. Its structure, featuring
a tert-butyloxycarbonyl (Boc) protecting group on the amine and a bromine atom at the para
position of the phenyl ring, endows it with unique properties that are highly valuable in the
synthesis of complex organic molecules, particularly peptides and peptidomimetics. The
presence of the bromine atom offers a versatile handle for further chemical modifications, such
as cross-coupling reactions, enabling the introduction of diverse functionalities into the target
molecule. This technical guide provides a comprehensive overview of the properties, synthesis,
purification, and applications of Boc-4-bromo-L-phenylalanine.

Chemical and Physical Properties

Boc-4-bromo-L-phenylalanine is a white to off-white crystalline powder. A summary of its key
guantitative data is presented in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C14H18BrNO4 [1]
Molecular Weight 344.2 g/mol [1]
Appearance White to off-white powder [1]

Melting Point 118 °C [2]
Solubility Slightly soluble in water [31[4]
Purity =>99% (HPLC) [1]

Storage Conditions 0-8 °C [1]

CAS Number 62129-39-9 [1]

Synthesis and Purification

The synthesis of Boc-4-bromo-L-phenylalanine involves the protection of the amino group of 4-

bromo-L-phenylalanine with a tert-butyloxycarbonyl (Boc) group. This is a standard procedure

in peptide chemistry, and a general experimental protocol is provided below.

Experimental Protocol: Synthesis of Boc-4-bromo-L-

phenylalanine

Materials:

Water

Ethyl acetate

4-bromo-L-phenylalanine

Sodium hydroxide (NaOH)

Di-tert-butyl dicarbonate (Boc anhydride)

Dioxane (or another suitable organic solvent like tert-butanol)
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e Hexane

e Hydrochloric acid (HCI) or potassium hydrogen sulfate (KHSOa) for acidification
e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

 Dissolution: Dissolve 4-bromo-L-phenylalanine in an agueous solution of sodium hydroxide.
An organic co-solvent such as dioxane or tert-butanol can be added to aid dissolution.

» Reaction: To the stirred solution, add di-tert-butyl dicarbonate (Boc anhydride) portion-wise.
The reaction is typically carried out at room temperature and stirred for several hours to
overnight. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, the organic co-solvent is removed under reduced
pressure. The remaining aqueous solution is washed with a non-polar solvent like hexane or
ether to remove any unreacted Boc anhydride and other non-polar impurities.

 Acidification: The aqueous layer is then cooled in an ice bath and acidified to a pH of 2-3
using a suitable acid such as dilute hydrochloric acid or a solution of potassium hydrogen
sulfate. This step protonates the carboxylic acid, causing the product to precipitate out of the
solution.

o Extraction: The product is then extracted from the aqueous layer using an organic solvent
such as ethyl acetate. The organic layers are combined.

e Drying and Evaporation: The combined organic extracts are washed with brine, dried over
anhydrous magnesium sulfate or sodium sulfate, and the solvent is removed under reduced
pressure to yield the crude Boc-4-bromo-L-phenylalanine, often as an oil or a solid.

Experimental Protocol: Purification of Boc-4-bromo-L-
phenylalanine

Purification of the crude product is crucial to obtain a high-purity compound suitable for further
applications. Recrystallization is a common method for the purification of solid Boc-protected
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amino acids.
Materials:
e Crude Boc-4-bromo-L-phenylalanine

o A suitable solvent system for recrystallization (e.g., ethyl acetate/hexane,
dichloromethane/hexane, or ethanol/water)

Procedure:

 Dissolution: Dissolve the crude product in a minimum amount of a hot solvent in which it is
soluble (e.g., ethyl acetate, dichloromethane, or ethanol).

» Crystallization: Slowly add a non-solvent in which the product is insoluble (e.g., hexane or
water) until the solution becomes turbid.

e Cooling: Allow the solution to cool slowly to room temperature, and then place it in a
refrigerator or an ice bath to promote further crystallization.

« Isolation: Collect the crystals by filtration, wash them with a small amount of the cold non-
solvent, and dry them under vacuum to obtain pure Boc-4-bromo-L-phenylalanine.

Applications in Research and Development

Boc-4-bromo-L-phenylalanine is a versatile building block with several important applications in
scientific research and drug development.

Solid-Phase Peptide Synthesis (SPPS)

The primary application of Boc-4-bromo-L-phenylalanine is in solid-phase peptide synthesis
(SPPS). The Boc group serves as a temporary protecting group for the N-terminus, which can
be readily removed under acidic conditions (e.g., with trifluoroacetic acid, TFA), allowing for the
stepwise elongation of the peptide chain. The brominated phenyl ring can be incorporated into
peptides to study structure-activity relationships or to serve as a handle for further
modifications.
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Below is a diagram illustrating the general workflow of incorporating Boc-4-bromo-L-
phenylalanine into a peptide chain using SPPS.

Click to download full resolution via product page

Workflow of Solid-Phase Peptide Synthesis with Boc-4-bromo-L-phenylalanine.

Drug Discovery and Development

The bromine atom on the phenyl ring of Boc-4-bromo-L-phenylalanine provides a site for post-
synthetic modification via cross-coupling reactions, such as the Suzuki or Sonogashira
couplings. This allows for the introduction of a wide range of substituents, which is a powerful
strategy in drug discovery for optimizing the pharmacological properties of a lead compound.
For example, it can be used in the synthesis of kinase inhibitors, where the aryl group can be
further functionalized to interact with the target protein.

The following diagram illustrates a general workflow for the synthesis of a potential kinase
inhibitor using Boc-4-bromo-L-phenylalanine as a starting material.
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Synthesis of a potential kinase inhibitor using Boc-4-bromo-L-phenylalanine.

Bioconjugation

The reactivity of the bromine atom also makes Boc-4-bromo-L-phenylalanine a useful tool in
bioconjugation. After incorporation into a peptide or protein, the bromo-phenyl group can be

used to attach other molecules, such as fluorescent dyes, imaging agents, or drug payloads,
for targeted delivery and diagnostic applications.

Spectral Data

Accurate spectral data is essential for the characterization and quality control of Boc-4-bromo-
L-phenylalanine. While a comprehensive set of publicly available, experimentally verified
spectra for this specific compound is limited, the following table provides expected and
reported spectral data for the closely related compounds, 4-bromo-L-phenylalanine and Boc-L-
phenylalanine, which can be used as a reference for the characterization of Boc-4-bromo-L-
phenylalanine.
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Key Peaks /
Technique Compound Chemical Shifts Source(s)
(ppm)
Aromatic protons:
1H NMR L-Phenylalanine ~7.3-7.4 ppm; o-H: [5]
~3.99 ppm; B-Hz:
~3.1-3.3 ppm
Aromatic protons:
N-(tert- ~7.2-7.3 ppm; o-H:
Butoxycarbonyl)-L- ~4.3-4.4 ppm; B-Hz: [6]
phenylalanine ~2.9-3.2 ppm; Boc
protons (s): ~1.4 ppm
Carbonyl C: ~175
ppm; Aromatic C's:
13C NMR L-Phenylalanine ~127-138 ppm; o-C: [7]
~56 ppm; B-C: ~39
ppm
Carbonyl C (Boc):
~155 ppm; Carbonyl
C (acid): ~176 ppm;
N-(tert- Aromatic C's: ~126-
Butoxycarbonyl)-L- 137 ppm; a-C: ~55 [8]
phenylalanine ppm; 3-C: ~38 ppm;
Boc C (quat.): ~80
ppm; Boc C (methyls):
~28 ppm
Mass Spectrometry 4-Bromo-L- Molecular lon [M+H]*: ]
(LC-MS) phenylalanine ~244.0 g/mol
N-H stretch: ~3000-
3100; C=0 stretch
) (carboxylate): ~1580-
FTIR (cm™1) L-Phenylalanine [10]

1610; C=C stretch
(aromatic): ~1450-
1500
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Conclusion

Boc-4-bromo-L-phenylalanine is a highly valuable and versatile building block for researchers
and scientists in the field of drug discovery and peptide chemistry. Its uniqgue combination of a
readily cleavable protecting group and a functionalizable aromatic ring makes it an
indispensable tool for the synthesis of novel peptides, peptidomimetics, and other complex
organic molecules with potential therapeutic applications. The detailed information provided in
this technical guide serves as a comprehensive resource for the effective utilization of this
important compound in research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Boc-4-bromo-L-
phenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613734#what-is-boc-4-bromo-I-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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